N-(1'-(thiophen-2-ylmethyl)-[1,4'-bipiperidin]-4-yl)-N-(5-(trifluoromethyl)pyridin-2-yl)cyclohexanecarboxamide

• IUPAC Name: N-[1-[1-(thiophen-2-ylmethyl)piperidin-4-yl]piperidin-4-yl]-N-[5-(trifluoromethyl)pyridin-2-yl]cyclohexanecarboxamide
• InChI: InChI=1S/C28H37F3N4OS/c29-28(30,31)22-8-9-26(32-19-22)35(27(36)21-5-2-1-3-6-21)24-12-16-34(17-13-24)23-10-14-33(15-11-23)20-25-7-4-18-37-25/h4,7-9,18-19,21,23-24H,1-3,5-6,10-17,20H2
• InChI Key: ZGVKECDXEHYLJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)N(C2CCN(CC2)C3CCN(CC3)CC4=CC=CS4)C5=NC=C(C=C5)C(F)(F)F
• Molecular Formula: C28H37F3N4OS
• Molecular Weight: 534.7 g/mol

Description

N-(1'-(thiophen-2-ylmethyl)-[1,4'-bipiperidin]-4-yl)-N-(5-(trifluoromethyl)pyridin-2-yl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C28H37F3N4OS and its molecular weight is 534.69. The purity is usually 95%.
BenchChem offers high-quality N-(1'-(thiophen-2-ylmethyl)-[1,4'-bipiperidin]-4-yl)-N-(5-(trifluoromethyl)pyridin-2-yl)cyclohexanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1'-(thiophen-2-ylmethyl)-[1,4'-bipiperidin]-4-yl)-N-(5-(trifluoromethyl)pyridin-2-yl)cyclohexanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

PET Imaging Applications

Compounds structurally related to the given chemical name have been studied for their applications in Positron Emission Tomography (PET) imaging. For example, WAY-100635 and its analogues have been utilized to study 5-HT1A receptors in the brain, which are of interest for understanding psychiatric and neurological disorders. These studies involve characterizing radioactive metabolites of radioligands and assessing their uptake in the brain, providing insights into receptor distribution and function (Osman et al., 1996), (Pike et al., 1995).

Environmental and Biological Studies

Research also extends to studying environmental exposures and biological effects of various compounds, including organophosphorus and pyrethroid pesticides. These studies are crucial for understanding the potential health impacts of chemical exposure on populations, especially vulnerable groups like children (Babina et al., 2012).

Bioactive Compounds in Food

Additionally, the metabolism of bioactive compounds in food and their pharmacokinetic profiles in humans have been explored. Such research aids in understanding how compounds derived from food, such as coffee, are metabolized and their potential health benefits or risks (Lang et al., 2010).

Novel Drug Metabolism

The metabolism and disposition of novel drugs in humans, such as dabigatran, a direct thrombin inhibitor, highlight the importance of understanding pharmacokinetics for developing effective and safe medications. These studies provide insights into how drugs are processed in the body, their elimination pathways, and potential metabolic products (Blech et al., 2008).